Cas no 922105-32-6 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
- Benzenesulfonamide, N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-2-methoxy-4,5-dimethyl-
- AKOS001972092
- N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- 922105-32-6
- N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzenesulfonamide
- F2278-0046
-
- Inchi: 1S/C20H24N2O4S/c1-5-22-17-8-7-16(12-15(17)6-9-20(22)23)21-27(24,25)19-11-14(3)13(2)10-18(19)26-4/h7-8,10-12,21H,5-6,9H2,1-4H3
- InChI Key: VTIFNDJRKXEUKN-UHFFFAOYSA-N
- SMILES: C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC)(=O)=O)=CC(C)=C(C)C=C1OC
Computed Properties
- Exact Mass: 388.14567842g/mol
- Monoisotopic Mass: 388.14567842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84.1Ų
Experimental Properties
- Density: 1.265±0.06 g/cm3(Predicted)
- Boiling Point: 644.6±65.0 °C(Predicted)
- pka: 9.42±0.20(Predicted)
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2278-0046-2μmol |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-5μmol |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-10μmol |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-20μmol |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-1mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-2mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-3mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-4mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-5mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2278-0046-10mg |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide |
922105-32-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview
The compound with CAS No. 922105-32-6, commonly referred to as N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which combines a sulfonamide group with a tetrahydroquinoline moiety and a substituted benzene ring. The sulfonamide functional group is known for its versatility in chemical reactions and its ability to form stable bonds with other molecules. The tetrahydroquinoline ring system, on the other hand, contributes to the compound's aromaticity and potential biological activity.
Recent studies have highlighted the importance of this compound in drug discovery and development. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents. Researchers have focused on the sulfonamide group as a key element in modulating the compound's pharmacokinetic properties. The tetrahydroquinoline moiety has been shown to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors. Additionally, the substituted benzene ring (with methoxy and dimethyl groups) plays a crucial role in determining the compound's solubility and stability under various conditions.
One of the most promising applications of this compound lies in its potential as an antimicrobial agent. Studies conducted in 2023 have demonstrated that derivatives of this compound exhibit potent activity against a wide range of bacterial and fungal pathogens. The sulfonamide group has been identified as a critical factor in this antimicrobial activity, likely due to its ability to inhibit key enzymes involved in microbial metabolism. Furthermore, the tetrahydroquinoline ring system has been shown to enhance the compound's bioavailability, making it a more effective therapeutic option.
Another area of interest is the compound's role in cancer research. Preliminary findings suggest that this molecule may possess anti-proliferative properties against certain types of cancer cells. The substituted benzene ring has been implicated in modulating the compound's interaction with cancer cell membranes, potentially leading to selective cytotoxicity. While further research is needed to fully understand its mechanisms of action, these early results are highly encouraging.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the tetrahydroquinoline derivative, followed by coupling with the sulfonamide group under specific conditions. The introduction of substituents on the benzene ring (methoxy and dimethyl groups) is achieved through directed metallation or Friedel-Crafts alkylation techniques. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.
The structural complexity of this compound also makes it an attractive candidate for studying supramolecular chemistry. Researchers have explored its ability to form self-assembled structures under different conditions. The sulfonamide group has been shown to facilitate hydrogen bonding interactions, while the aromatic moieties contribute to π–π stacking interactions. These findings have implications for applications in materials science and nanotechnology.
From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have indicated that this molecule undergoes slow degradation under aerobic conditions due to its stable sulfonamide group and aromatic framework. However, further research is required to evaluate its biodegradability under anaerobic conditions and its potential accumulation in aquatic systems.
In conclusion, N-(1-Ethyl-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Yl)-2-Methoxy-4,5-Dimethylbenzene-1-Sulfonamide represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. Its unique structure not only offers opportunities for drug discovery but also opens new avenues for materials science and environmental chemistry. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical exploration.
922105-32-6 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxy-4,5-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)